![molecular formula C7H6Cl2N2O B2979328 4,6-Dichloro-N-methyl-2-pyridinecarboxamide CAS No. 1379324-09-0](/img/structure/B2979328.png)
4,6-Dichloro-N-methyl-2-pyridinecarboxamide
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Overview
Description
4,6-Dichloro-N-methyl-2-pyridinecarboxamide is an organic compound with the molecular formula C7H6Cl2N2O and a molecular weight of 205.04 . It appears as a white crystalline solid . This compound is a precursor to a stereoselective antifungal pesticide and has certain biological activity and application value .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7ClN2O/c1-9-7(11)5-3-2-4-6(8)10-5/h2-4H,1H3,(H,9,11) . This code provides a specific description of the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s known that this compound is mainly used as an intermediate in pesticide production . It can undergo further chemical reactions to synthesize specific pesticides .Physical And Chemical Properties Analysis
This compound is slightly soluble (3.9 g/L at 25 ºC) and has a density of 1.395±0.06 g/cm^3 at 20 ºC 760 Torr . It’s a white crystalline solid with a melting point of about 140°C .Scientific Research Applications
Synthesis and Antimicrobial Applications
- A study by Al-Omar and Amr (2010) explored the synthesis of pyridine-bridged 2,6-bis-carboxamide Schiff's bases starting from 2,6-pyridinedicarbonyl dichloride. These compounds, including derivatives related to 4,6-Dichloro-N-methyl-2-pyridinecarboxamide, showed significant antimicrobial activity, comparable to reference antibiotic drugs like streptomycin and fusidic acid (M. Al-Omar, A. Amr, 2010).
Material Science and Polymer Synthesis
- Faghihi and Mozaffari (2008) reported the synthesis of new polyamides based on pyridine carboxamide derivatives. These polymers, incorporating pyridyl moieties, demonstrated desirable thermal properties and solubility in polar solvents, highlighting their potential in material science applications (K. Faghihi, Z. Mozaffari, 2008).
Coordination Chemistry
- Jain et al. (2004) synthesized new pyridine dicarboxamide ligands and studied their complexation with copper(II). This research, involving compounds structurally related to this compound, provided insights into the coordination chemistry of copper with pyridine carboxamides, leading to the formation of mono-, di-, tri-, and tetranuclear copper complexes (S. Jain et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
It is noted that the compound is a precursor to a stereoselective antifungal pesticide , suggesting that its targets may be specific enzymes or proteins in fungi.
Mode of Action
Given its use as a precursor to an antifungal pesticide , it may inhibit the function of its target, leading to the death of the fungi.
Result of Action
As a precursor to an antifungal pesticide, it is likely to cause cellular damage or disruption in fungi, leading to their death .
Biochemical Analysis
Biochemical Properties
It is known to be a precursor to a stereoselective antifungal pesticide , suggesting that it may interact with enzymes, proteins, and other biomolecules involved in fungal growth and development
Cellular Effects
Given its role as a precursor to an antifungal pesticide , it may influence cell function by disrupting processes essential for fungal growth and development This could potentially include impacts on cell signaling pathways, gene expression, and cellular metabolism
properties
IUPAC Name |
4,6-dichloro-N-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O/c1-10-7(12)5-2-4(8)3-6(9)11-5/h2-3H,1H3,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWIURVNWMGRII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NC(=CC(=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379324-09-0 |
Source
|
Record name | 4,6-dichloro-N-methylpyridine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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